Cas no 61718-86-3 (5-oxo-5-[4-(trifluoromethyl)phenyl]pentanenitrile)

• Product Name: 5-oxo-5-[4-(trifluoromethyl)phenyl]pentanenitrile
• CAS No: 61718-86-3
• MF: C₁₂H₁₀F₃NO
• MW: 241.20911359787
• MDL: MFCD02260654
• CID: 867636
• Update Time: 2026-04-29

5-oxo-5-[4-(trifluoromethyl)phenyl]pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-oxo-5-[4-(trifluoromethyl)phenyl]pentanenitrile
• 5-Oxo-5-(4-trifluoromethylphenyl)valeronitrile

• MDL： MFCD02260654
• Inchi： InChI=1S/C12H10F3NO/c13-12(14,15)10-6-4-9(5-7-10)11(17)3-1-2-8-16/h4-7H,1-3H2
• InChI Key： ZDPAIFYBUBUJCZ-UHFFFAOYSA-N
• SMILES： C(CC#N)CC(=O)C1=CC=C(C=C1)C(F)(F)F

Computed Properties

• Exact Mass: 241.07100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 40.86000
• LogP: 3.58198